Cas no 2035023-27-7 ((2E)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 2035023-27-7
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 5355851
• Update Time: 2025-10-30

(2E)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• (2E)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C16H17N3O2S/c1-12-4-6-15(18-17-12)21-13-8-9-19(11-13)16(20)7-5-14-3-2-10-22-14/h2-7,10,13H,8-9,11H2,1H3/b7-5+
• InChI Key： NALRLMOFQAONEK-FNORWQNLSA-N
• SMILES： C(N1CCC(OC2=NN=C(C)C=C2)C1)(=O)/C=C/C1SC=CC=1

Additional information on (2E)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one

Research Brief on (2E)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one (CAS: 2035023-27-7)

The compound (2E)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one (CAS: 2035023-27-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent kinase inhibitor, particularly targeting kinases involved in inflammatory and oncogenic pathways. The unique structural features of this molecule, including the pyrrolidinyl and thiophene moieties, contribute to its high binding affinity and selectivity. Preliminary in vitro assays have demonstrated promising inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range.

In terms of synthesis, recent advancements have optimized the production of (2E)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one, achieving higher yields and purity. The use of novel catalytic systems and green chemistry approaches has been particularly noteworthy, reducing the environmental impact of the synthesis process while maintaining high efficiency.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolic stability, and toxicity profile. Early results suggest favorable pharmacokinetic properties, including good oral absorption and moderate plasma half-life. However, further in vivo studies are required to fully assess its therapeutic potential and safety.

One of the most exciting developments is the compound's potential application in treating certain types of cancer and inflammatory diseases. Preclinical models have shown that it can effectively inhibit tumor growth and reduce inflammation, with minimal off-target effects. These findings position (2E)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one as a promising candidate for further drug development.

In conclusion, the latest research on (2E)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one (CAS: 2035023-27-7) underscores its potential as a versatile and effective therapeutic agent. Continued investigation into its mechanisms of action, optimization of its pharmacokinetic properties, and expansion of its therapeutic applications will be critical in advancing this compound toward clinical trials.